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Compound of Interest

Compound Name: N-Phenethylnoroxymorphone

Cat. No.: B15621008 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive guidance on the acquisition and application of N-
Phenethylnoroxymorphone analytical reference standards. It includes detailed information on

suppliers, analytical methodologies, and in vitro pharmacological profiling. The protocols and

data presented are intended to support research and drug development activities involving this

potent synthetic opioid.

Acquisition of N-Phenethylnoroxymorphone
Reference Standard
N-Phenethylnoroxymorphone as a certified reference material is crucial for accurate

analytical testing and research. Several reputable suppliers provide this compound, ensuring

high purity and quality for scientific use.

Table 1: Suppliers of N-Phenethylnoroxymorphone Reference Standard
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Supplier
Product
Name

CAS
Number

Molecular
Formula

Purity Formulation

Cayman

Chemical

N-

Phenethylnor

oxymorphone

4778-94-3 C₂₄H₂₅NO₄ ≥98% A neat solid

MedchemExp

ress

N-

Phenethylnor

oxymorphone

4778-94-3 C₂₄H₂₅NO₄ >98% Solid

OmniCompou

nd

N-

Phenethylnor

oxymorphone

4778-94-3 C₂₄H₂₅NO₄ Not specified Not specified

Note: Availability and specifications are subject to change. Please refer to the suppliers'

websites for the most current information.

Analytical Characterization
Accurate identification and quantification of N-Phenethylnoroxymorphone are essential for

research and forensic applications. Gas Chromatography-Mass Spectrometry (GC-MS) and

Liquid Chromatography-Quadrupole Time-of-Flight Mass Spectrometry (LC-QTOF-MS) are

powerful techniques for its analysis.[1]

Physicochemical Properties
A summary of the key physicochemical properties of N-Phenethylnoroxymorphone is

provided below.

Table 2: Physicochemical Data for N-Phenethylnoroxymorphone[1][2]
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Property Value

Formal Name

(4R,4aS,7aR,12bS)-4a,9-dihydroxy-3-(2-

phenylethyl)-2,4,5,6,7a,13-hexahydro-1H-4,12-

methanobenzofuro[3,2-e]isoquinolin-7-one

CAS Number 4778-94-3

Molecular Formula C₂₄H₂₅NO₄

Molecular Weight 391.5 g/mol

Exact Mass [M+H]⁺ 392.1856

Appearance White powder

Solubility Soluble in Acetonitrile, DMSO, Methanol

Experimental Protocol: LC-QTOF-MS Analysis
This protocol outlines a general procedure for the analysis of N-Phenethylnoroxymorphone
using LC-QTOF-MS, based on methodologies reported for novel synthetic opioids.[1]

Objective: To identify and characterize N-Phenethylnoroxymorphone in a sample.

Materials:

N-Phenethylnoroxymorphone reference standard

LC-QTOF-MS system (e.g., Sciex 5600+)

Appropriate LC column (e.g., C18)

Mobile phase solvents (e.g., acetonitrile, water with formic acid)

Sample vials

Procedure:

Standard Preparation: Prepare a stock solution of N-Phenethylnoroxymorphone reference

standard in a suitable solvent (e.g., methanol or mobile phase). Prepare a series of working
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standards by serial dilution.

Sample Preparation: Dilute the sample containing or suspected to contain N-
Phenethylnoroxymorphone in the mobile phase.[1]

LC-QTOF-MS System Setup:

LC Method:

Column: Select a suitable reversed-phase column.

Mobile Phase A: Water with 0.1% formic acid.

Mobile Phase B: Acetonitrile with 0.1% formic acid.

Gradient: Develop a suitable gradient to achieve good separation.

Flow Rate: Set a typical flow rate (e.g., 0.3-0.5 mL/min).

Injection Volume: 1-5 µL.

MS Method:

Ionization Mode: Electrospray Ionization (ESI), positive mode.

Acquisition Mode: TOF-MS for precursor ion mass spectrum and TOF-MS/MS for

product ion mass spectrum.

Collision Energy: Optimize for fragmentation of the precursor ion.

Data Acquisition: Inject the prepared standards and samples. Acquire both full scan MS and

product ion scan (MS/MS) data.

Data Analysis:

Confirm the presence of N-Phenethylnoroxymorphone by comparing the retention time

and the exact mass of the precursor ion ([M+H]⁺) with the certified reference standard.[1]
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Further confirm the identity by comparing the product ion mass spectrum with that of the

reference standard.

Workflow for LC-QTOF-MS Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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